Cas no 1274019-46-3 (Benzenepropanoic acid, beta-hydroxy-4-(trifluoromethyl)-, ethyl ester)
Benzenepropanoic acid, beta-hydroxy-4-(trifluoromethyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid, beta-hydroxy-4-(trifluoromethyl)-, ethyl ester
-
- Inchi: 1S/C12H13F3O3/c1-2-18-11(17)7-10(16)8-3-5-9(6-4-8)12(13,14)15/h3-6,10,16H,2,7H2,1H3
- InChI Key: DTTGERNFBCZQPI-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)C(CC(=O)OCC)O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 270
- XLogP3: 2.1
- Topological Polar Surface Area: 46.5
Benzenepropanoic acid, beta-hydroxy-4-(trifluoromethyl)-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR022LDC-1g |
Ethyl 3-hydroxy-3-(4-(trifluoromethyl)phenyl)propanoate |
1274019-46-3 | 1g |
$199.00 | 2023-12-16 | ||
| abcr | AB608101-250mg |
Ethyl 3-hydroxy-3-(4-(trifluoromethyl)phenyl)propanoate; . |
1274019-46-3 | 250mg |
€162.10 | 2025-04-21 | ||
| abcr | AB608101-1g |
Ethyl 3-hydroxy-3-(4-(trifluoromethyl)phenyl)propanoate; . |
1274019-46-3 | 1g |
€271.40 | 2025-04-21 | ||
| abcr | AB608101-5g |
Ethyl 3-hydroxy-3-(4-(trifluoromethyl)phenyl)propanoate; . |
1274019-46-3 | 5g |
€837.00 | 2025-04-21 | ||
| abcr | AB608101-10g |
Ethyl 3-hydroxy-3-(4-(trifluoromethyl)phenyl)propanoate; . |
1274019-46-3 | 10g |
€1384.50 | 2025-04-21 | ||
| abcr | AB608101-25g |
Ethyl 3-hydroxy-3-(4-(trifluoromethyl)phenyl)propanoate; . |
1274019-46-3 | 25g |
€1999.20 | 2024-07-24 |
Benzenepropanoic acid, beta-hydroxy-4-(trifluoromethyl)-, ethyl ester Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on Benzenepropanoic acid, beta-hydroxy-4-(trifluoromethyl)-, ethyl ester
Benzenepropanoic acid, beta-hydroxy-4-(trifluoromethyl)-, ethyl ester (CAS No. 1274019-46-3): An Overview
Benzenepropanoic acid, beta-hydroxy-4-(trifluoromethyl)-, ethyl ester (CAS No. 1274019-46-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as ethyl 3-hydroxy-4-(trifluoromethyl)benzeneacetate, is characterized by its unique chemical structure, which includes a trifluoromethyl group and a hydroxy group. These functional groups contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.
The chemical structure of Benzenepropanoic acid, beta-hydroxy-4-(trifluoromethyl)-, ethyl ester can be represented as C12H13F3O3. The presence of the trifluoromethyl group (CF3) imparts significant lipophilicity to the molecule, which can enhance its ability to cross biological membranes and reach target sites within cells. The hydroxy group (OH) adds polarity and can participate in hydrogen bonding, which is crucial for interactions with biological macromolecules such as proteins and enzymes.
In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their unique properties. The trifluoromethyl group, in particular, has been shown to improve the metabolic stability and pharmacokinetic properties of drugs. This is because the CF3 group is highly resistant to oxidative metabolism and can reduce the formation of toxic metabolites. Consequently, Benzenepropanoic acid, beta-hydroxy-4-(trifluoromethyl)-, ethyl ester has been explored as a potential lead compound for the development of new therapeutic agents.
Benzenepropanoic acid, beta-hydroxy-4-(trifluoromethyl)-, ethyl ester has been studied for its potential applications in various therapeutic areas. One notable area of research is its use as an anti-inflammatory agent. Inflammation is a complex biological response that plays a crucial role in many diseases, including arthritis, asthma, and cardiovascular diseases. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and associated symptoms.
In addition to its anti-inflammatory properties, Benzenepropanoic acid, beta-hydroxy-4-(trifluoromethyl)-, ethyl ester has also been investigated for its potential antitumor effects. Cancer is a leading cause of mortality worldwide, and the development of new anticancer drugs remains a major focus of pharmaceutical research. Preclinical studies have demonstrated that this compound can induce apoptosis (programmed cell death) in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism by which it exerts these effects is not fully understood but may involve the modulation of signaling pathways such as the PI3K/Akt pathway.
The pharmacokinetic properties of Benzenepropanoic acid, beta-hydroxy-4-(trifluoromethyl)-, ethyl ester have also been extensively studied. Due to its lipophilic nature, this compound exhibits good oral bioavailability and can be effectively absorbed from the gastrointestinal tract. It has a relatively long half-life in vivo, which makes it suitable for once-daily dosing regimens. However, further research is needed to optimize its pharmacokinetic profile and minimize potential side effects.
Safety and toxicity studies are essential for any compound that is being considered for clinical development. Preliminary studies on Benzenepropanoic acid, beta-hydroxy-4-(trifluoromethyl)-, ethyl ester have shown that it is generally well-tolerated at therapeutic doses. However, like all drugs in development, it must undergo rigorous preclinical and clinical testing to ensure its safety and efficacy in humans.
In conclusion, Benzenepropanoic acid, beta-hydroxy-4-(trifluoromethyl)-, ethyl ester (CAS No. 1274019-46-3) is a promising compound with potential applications in anti-inflammatory and anticancer therapies. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing the treatment options available for various diseases.
1274019-46-3 (Benzenepropanoic acid, beta-hydroxy-4-(trifluoromethyl)-, ethyl ester) Related Products
- 184969-50-4(Benzenepropanoic acid,3,5-bis(trifluoromethyl)-, ethyl ester)
- 70311-33-0(Ethyl 3-3-(trifluoromethyl)phenylpropanoate)
- 82989-27-3(Ethyl 3-(4-(Trifluoromethyl)Phenyl)Propanoate)
- 613675-39-1(Ethyl 3-hydroxy-3-(3-(trifluoromethyl)phenyl)propanoate)
- 866418-14-6(Benzenepropanoic acid, (1R)-1-[4-(trifluoromethyl)phenyl]ethyl ester)
- 915297-77-7(Butanoic acid, (1R)-1-[4-(trifluoromethyl)phenyl]ethyl ester)
- 566203-24-5(2(3H)-Furanone, dihydro-5-[4-(trifluoromethyl)phenyl]-, (5R)-)
- 838872-40-5(Octanoic acid, 1-[3-(trifluoromethyl)phenyl]ethyl ester)
- 854735-86-7(Butanoic acid, (1R)-1-[3-(trifluoromethyl)phenyl]ethyl ester)
- 866417-98-3(Benzenepropanoic acid, 1-[4-(trifluoromethyl)phenyl]ethyl ester)